Cas no 61993-92-8 (Ethanol, 2-[(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)octylamino]-)
61993-92-8 structure
Product Name:Ethanol, 2-[(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)octylamino]-
CAS No:61993-92-8
MF:C16H27N5O
MW:305.418483018875
CID:461382
PubChem ID:127261181
Update Time:2025-04-19
Ethanol, 2-[(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)octylamino]- Chemical and Physical Properties
Names and Identifiers
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- Ethanol, 2-[(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)octylamino]-
- 2-[8-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)octylamino]ethanol
- 61993-92-8
- 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)(octyl)amino)ethanol
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- Inchi: 1S/C16H27N5O/c1-3-4-5-6-7-8-9-20(10-11-22)15-12-14(2)19-16-17-13-18-21(15)16/h12-13,22H,3-11H2,1-2H3
- InChI Key: WIJFPHJIVVTUBA-UHFFFAOYSA-N
- SMILES: OCCN(C1=CC(C)=NC2=NC=NN12)CCCCCCCC
Computed Properties
- Exact Mass: 305.22181
- Monoisotopic Mass: 305.22156050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 75.34
Ethanol, 2-[(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)octylamino]- Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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